Cas no 110660-59-8 (1,2-Propanediol,3-[[(1Z,5Z)-13-methyl-1,5-tetradecadien-3-ynyl]oxy]- (9CI))

• Product Name: 1,2-Propanediol,3-[[(1Z,5Z)-13-methyl-1,5-tetradecadien-3-ynyl]oxy]- (9CI)
• CAS No: 110660-59-8
• MF: C₁₈H₃₀O₃
• MW: 294.429006099701
• CID: 172353
• Update Time: 2024-03-01

1,2-Propanediol,3-[[(1Z,5Z)-13-methyl-1,5-tetradecadien-3-ynyl]oxy]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[[(1Z,5Z)-13-methyl-1,5-tetradecadien-3-ynyl]oxy]- (9CI)
• (-)-Isoraspailyne B
• 1,2-Propanediol,3-[(13-methyl-1,5-tetradecadien-3-ynyl)oxy]-, (Z,Z)-
• Isoraspailyne B
• 1,2-Propanediol, 3-[[(1Z,5Z)-13-methyl-1,5-tetradecadien-3-ynyl]oxy]- (9CI)

• Inchi： 1S/C18H30O3/c1-17(2)13-11-9-7-5-3-4-6-8-10-12-14-21-16-18(20)15-19/h4,6,12,14,17-20H,3,5,7,9,11,13,15-16H2,1-2H3/b6-4-,14-12-
• InChI Key： AAYSBNXVIDAGPI-GCCOKGQRSA-N
• SMILES： C(O)C(O)CO/C=C\C#C/C=C\CCCCCCC(C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 439.1±45.0 °C(Predicted)
• PSA: 52.54
• pka: 13.38±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol vinyl ethers